Ethyl 4-[[2-(5-methoxy-1-oxoisoquinolin-2-yl)acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-(5-methoxy-1-oxoisoquinolin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C21H20N2O5/c1-3-28-21(26)14-7-9-15(10-8-14)22-19(24)13-23-12-11-16-17(20(23)25)5-4-6-18(16)27-2/h4-12H,3,13H2,1-2H3,(H,22,24)
• InChI Key: BAAVUWGOFWVOJR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C=CC3=C(C2=O)C=CC=C3OC
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

"Ethyl 4-[[2-(5-methoxy-1-oxoisoquinolin-2-yl)acetyl]amino]benzoate" is a compound of interest within the field of organic chemistry due to its unique structure and potential applications. The focus here will be on its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including the formation of complex cyclic structures through methods such as Cope rearrangement and reactions with dichlorodicyanobenzoquinone for further unsaturation (Bradbury, Gilchrist, & Rees, 1982). These processes highlight the intricate methods required to construct such detailed molecular architectures.

Molecular Structure Analysis

The molecular structure of closely related compounds has been determined through X-ray crystallography, revealing complex interactions such as weak intermolecular hydrogen bonding forming two-dimensional networks (Chan et al., 2010). This gives insight into the stability and arrangement of molecules in the solid state.

Chemical Reactions and Properties

The compound and its analogs undergo various chemical reactions, including skeletal rearrangement and cycloaddition, demonstrating the reactivity of such molecules under different conditions (Bradbury, Gilchrist, & Rees, 1982). These reactions are crucial for understanding the compound's behavior and potential transformations.

Physical Properties Analysis

The physical properties, such as solubility and crystalline structure, are determined by the compound's molecular geometry and intermolecular forces. The detailed analysis of related compounds through crystallography aids in understanding these aspects, which are essential for practical applications (Chan et al., 2010).